Cas no 2172387-59-4 (1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene)

• Product Name: 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene
• CAS No: 2172387-59-4
• MF: C₁₃H₁₆Cl₂
• MW: 243.172142028809
• CID: 6178828
• PubChem ID: 165506881
• Update Time: 2025-05-24

1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene
• 2172387-59-4
• EN300-1283008
• 1-chloro-4-[2-(chloromethyl)pent-4-en-1-yl]-2-methylbenzene

• Inchi： 1S/C13H16Cl2/c1-3-4-12(9-14)8-11-5-6-13(15)10(2)7-11/h3,5-7,12H,1,4,8-9H2,2H3
• InChI Key： FXWFMWWOHLIIIJ-UHFFFAOYSA-N
• SMILES： ClCC(CC=C)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 242.0629059g/mol
• Monoisotopic Mass: 242.0629059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene

Introduction to 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene (CAS No. 2172387-59-4)

1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene, identified by the CAS number 2172387-59-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its complex aromatic and aliphatic structure, presents a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and chloromethyl substituents, along with a pentenyl side chain, endows the molecule with versatile reactivity, enabling its application in diverse chemical transformations.

The structural framework of 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene consists of a benzene ring substituted at the 1-position with a chloro group, at the 4-position with a 2-(chloromethyl)pent-4-enyl group, and at the 2-position with a methyl group. This arrangement creates a molecule with multiple reactive sites, making it an attractive candidate for further functionalization. The compound's ability to undergo nucleophilic substitution reactions at both the chloro and chloromethyl sites allows for the introduction of additional functional groups, thereby facilitating the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the applications of 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene in pharmaceutical research. Its structural features suggest potential utility in the development of novel therapeutic agents. For instance, the compound's ability to act as a precursor for heterocyclic compounds has been highlighted in several studies. Heterocyclic structures are known for their broad spectrum of biological activities and are frequently found in medicinal chemistry. The incorporation of 1-chloro-4-2-(chloromethyl)pent-4-en-1-yl-2-methylbenzene into these frameworks could lead to the discovery of new drugs with enhanced efficacy and reduced side effects.

One particularly intriguing aspect of 1-chloro-4-2-(chloromethyl)pent-4-en-1-ylium 2-methylbenzene (the ionized form of the compound under certain conditions) is its potential role in polymer chemistry. The unsaturated aliphatic side chain can undergo polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers could find applications in various industries, including coatings, adhesives, and specialty materials. The ability to modify the polymer backbone by incorporating different functional groups makes this compound a promising candidate for developing advanced materials.

The synthesis of 1-chloro-pentadienylmethylene chloride 2-methylphenyl derivative (another name for CAS No. 2172387-59) involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with modern green chemistry principles. The development of sustainable synthetic routes is crucial for large-scale production and environmental preservation.

Recent advancements in computational chemistry have also contributed to a deeper understanding of CAS No 2172387 59 4's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence the compound's electronic properties and interactions with biological targets. This information is invaluable for designing experiments aimed at optimizing synthetic routes and predicting biological activity. By leveraging computational tools, researchers can accelerate the discovery process and reduce experimental costs.

The pharmaceutical industry has shown particular interest in exploring the potential of CAS No 2172387 59 4 as a building block for drug discovery. Its structural complexity allows for the creation of derivatives with diverse pharmacological profiles. For example, modifications at the chloromethyl site can lead to compounds with enhanced binding affinity to specific receptors or enzymes involved in disease pathways. Such derivatives could serve as lead compounds for further optimization through structure-based drug design approaches.

In addition to its pharmaceutical applications, CAS No 2172387 59 4 has been investigated for its role in materials science. The compound's ability to form coordination complexes with metal ions has been exploited in designing catalysts for organic transformations. These catalysts can facilitate reactions under milder conditions, improving atom economy and reducing energy consumption. The development of efficient catalysts is essential for sustainable industrial processes and environmental protection.

The future prospects for CAS No 2172387 59 4 are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds with significant societal benefits. As our understanding of chemical structures and their functions continues to evolve, compounds like CAS No 2172387 59 will undoubtedly play a crucial role in advancing scientific knowledge and technological progress.